Cas no 107598-47-0 ((5beta,7alpha,9beta,10alpha,15alpha,16beta)-15,16-epoxykaurane-7,17,19-triol)

(5beta,7alpha,9beta,10alpha,15alpha,16beta)-15,16-epoxykaurane-7,17,19-triol structure
107598-47-0 structure
Product Name:(5beta,7alpha,9beta,10alpha,15alpha,16beta)-15,16-epoxykaurane-7,17,19-triol
CAS No:107598-47-0
MF:C20H32O4
MW:336.465686798096
CID:1184450
PubChem ID:118987276
Update Time:2025-04-20

(5beta,7alpha,9beta,10alpha,15alpha,16beta)-15,16-epoxykaurane-7,17,19-triol Chemical and Physical Properties

Names and Identifiers

    • (5beta,7alpha,9beta,10alpha,15alpha,16beta)-15,16-epoxykaurane-7,17,19-triol
    • Kaurane-7,17,18-triol, 15,16-epoxy-, (4beta,7alpha,15alpha)-
    • Epoxysinfernol
    • 107598-47-0
    • Inchi: 1S/C20H32O4/c1-17(10-21)6-3-7-18(2)13-5-4-12-9-19(13,15(23)8-14(17)18)16-20(12,11-22)24-16/h12-16,21-23H,3-11H2,1-2H3/t12-,13+,14-,15-,16-,17-,18+,19-,20+/m1/s1
    • InChI Key: SZQODOFRJMJMMC-NBWKEMLCSA-N
    • SMILES: O1[C@@]2(CO)[C@@H]3CC[C@H]4[C@]5(C)CCC[C@](C)(CO)[C@H]5C[C@H]([C@]4(C3)[C@@H]12)O

Computed Properties

  • Exact Mass: 336.23016
  • Monoisotopic Mass: 336.23005950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 566
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 73.2Ų

Experimental Properties

  • PSA: 73.22
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